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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Morpholinosulfur trifluoride, also known as Morph-DAST, is a versatile and increasingly

popular deoxofluorinating agent in organic synthesis. Its enhanced thermal stability compared

to diethylaminosulfur trifluoride (DAST) makes it a safer alternative for a wide range of

fluorination reactions. This technical guide provides a comprehensive overview of the available

data on the solubility and stability of Morpholinosulfur trifluoride, crucial parameters for its

effective and safe use in research and development.

Core Properties
Property Value Reference

Molecular Formula C4H8F3NOS [1][2]

Molecular Weight 175.17 g/mol [1][2]

Appearance Colorless to light yellow liquid [3][4]

Density 1.436 g/mL at 25 °C [1][2]

Boiling Point 41-42 °C at 0.5 mmHg [1][2]

Decomposition Temperature 175 °C [1][2]

Solubility Data
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Morpholinosulfur trifluoride exhibits good solubility in common aprotic organic solvents,

facilitating its use in a variety of reaction conditions. However, it is highly reactive with protic

solvents, particularly water.

Qualitative Solubility:

Solvent Solubility Reference

Dichloromethane (CH2Cl2) Good solubility [3]

Chloroform (CHCl3) Good solubility [1]

Ethyl Acetate Slightly soluble [1][2]

Water Reacts [1][2]

Quantitative solubility data is not readily available in the public domain. It is highly

recommended that researchers determine the solubility in their specific solvent systems and

concentrations before proceeding with large-scale reactions.

Stability Profile
Morpholinosulfur trifluoride is recognized for its improved thermal stability over other

aminosulfur trifluoride reagents. However, its reactivity necessitates careful handling and

storage to prevent decomposition.

Thermal Stability:

Morpholinosulfur trifluoride is considered to have better thermal stability than DAST.[5]

The reported decomposition temperature is 175 °C.[1][2] It is crucial to avoid heating the

compound to this temperature to prevent rapid and potentially hazardous decomposition.

Chemical Stability and Incompatibilities:

Moisture Sensitivity: The compound is highly sensitive to moisture and reacts with water.[1]

[2] All handling and reactions should be conducted under anhydrous conditions using dry

solvents and an inert atmosphere (e.g., nitrogen or argon).
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Incompatible Materials: Morpholinosulfur trifluoride is incompatible with strong oxidizing

agents and bases.[3] Contact with these materials should be strictly avoided.

Storage Recommendations: For optimal stability, Morpholinosulfur trifluoride should be

stored in a cool, dry, and well-ventilated area, away from heat sources and ignition.[3] It should

be kept in a tightly sealed container under an inert atmosphere to prevent exposure to moisture

and air.[3]

Experimental Protocols
Detailed experimental protocols for the determination of solubility and stability of

Morpholinosulfur trifluoride are not explicitly available in the reviewed literature. However,

standard laboratory procedures can be adapted for this purpose.

Protocol for Determining Solubility (Illustrative Example):

This protocol outlines a general method for determining the solubility of Morpholinosulfur
trifluoride in a given organic solvent.
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Preparation Procedure

Dry Solvent Morpholinosulfur Trifluoride Oven-dried Glassware Start

Add known volume of solvent to vial

Add small, known amount of Morpholinosulfur Trifluoride

Stir at constant temperature

Observe for dissolution

Add more Morpholinosulfur Trifluoride

If dissolved

Saturation point reached
(undissolved solid remains)

If not dissolved

Calculate solubility
(g/100mL or mol/L)

End
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Sample Preparation DSC Analysis

Data Analysis

Weigh small sample (1-5 mg)
of Morpholinosulfur Trifluoride

Hermetically seal in an
aluminum DSC pan Start

Place sealed pan and reference
pan in DSC instrument

Set temperature program
(e.g., ramp from 25°C to 250°C at 10°C/min)

Run analysis under inert
atmosphere (e.g., N2)

Collect heat flow data as a
function of temperature

End Plot heat flow vs. temperature

Identify onset of exothermic
decomposition peak

Determine decomposition
temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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